Cas no 61110-99-4 (1,1-Cyclopropanedicarboxylic acid, 2-butyl-3-methyl-, dimethyl ester)
61110-99-4 structure
Product Name:1,1-Cyclopropanedicarboxylic acid, 2-butyl-3-methyl-, dimethyl ester
CAS No:61110-99-4
MF:C12H20O4
MW:228.284804344177
CID:491604
PubChem ID:71399281
Update Time:2025-04-19
1,1-Cyclopropanedicarboxylic acid, 2-butyl-3-methyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Cyclopropanedicarboxylic acid, 2-butyl-3-methyl-, dimethyl ester
- dimethyl 2-butyl-3-methylcyclopropane-1,1-dicarboxylate
- 61110-99-4
- DTXSID70820651
-
- Inchi: 1S/C12H20O4/c1-5-6-7-9-8(2)12(9,10(13)15-3)11(14)16-4/h8-9H,5-7H2,1-4H3
- InChI Key: GGRZLVUKRAAWIH-UHFFFAOYSA-N
- SMILES: O(C)C(C1(C(=O)OC)C(C)C1CCCC)=O
Computed Properties
- Exact Mass: 228.1362
- Monoisotopic Mass: 228.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,1-Cyclopropanedicarboxylic acid, 2-butyl-3-methyl-, dimethyl ester Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
61110-99-4 (1,1-Cyclopropanedicarboxylic acid, 2-butyl-3-methyl-, dimethyl ester) Related Products
- 77-24-7(Diethyl ethyl(3-methylbutyl)malonate)
- 27132-23-6(Dimethyl diethylmalonate)
- 39520-24-6(Dimethyl 2-Isobutylmalonate)
- 6914-71-2(Dimethyl 1,1-Cyclopropanedicarboxylate)
- 113020-21-6(1-methoxycarbonylcyclopropanecarboxylic acid)
- 77-25-8(Diethyl diethylmalonate)
- 40967-67-7(2-Methoxycarbonyl-succinic acid dimethyl ester)
- 14035-96-2(Dimethyl 2-propylmalonate)
- 596-75-8(Diethyl dibutylmalonate)
- 1559-02-0(Diethyl 1,1-cyclopropanedicarboxylate)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk